Cas no 2287288-79-1 ([3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone)

• Product Name: [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone
• CAS No: 2287288-79-1
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• CID: 6529731
• PubChem ID: 137944854
• Update Time: 2025-10-22

[3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-6734062
• [3-(chloromethyl)phenyl](imino)propyl-lambda6-sulfanone
• 2287288-79-1
• [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone

• Inchi： 1S/C10H14ClNOS/c1-2-6-14(12,13)10-5-3-4-9(7-10)8-11/h3-5,7,12H,2,6,8H2,1H3
• InChI Key： IVWFLUHHHHIOQK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)S(CCC)(=N)=O

Computed Properties

• Exact Mass: 231.0484629g/mol
• Monoisotopic Mass: 231.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.3Ų

Additional information on [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone

Introduction to [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone and Its Applications in Modern Chemical Biology

The compound with the CAS number 2287288-79-1 is a highly intriguing molecule known as [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone. This unique chemical entity has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and molecular research. The compound's intricate framework, featuring a phenyl ring substituted with a chloromethyl group and connected to an imino-propyl chain terminated by a lambda6-sulfanone moiety, presents a rich scaffold for further chemical manipulation and biological exploration.

In recent years, the study of sulfanone derivatives has seen remarkable advancements, particularly in their role as bioactive molecules. Sulfanones, characterized by the presence of a sulfonyl group (SO₂NH₂), are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups, such as the chloromethyl and imino-propyl moieties in [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone, enhances its potential as a pharmacophore in the development of novel therapeutic agents.

The chloromethyl group (—CH₂Cl) in the compound's structure is particularly noteworthy. This group is a well-known electrophile that can participate in various nucleophilic substitution reactions, making it an excellent site for further functionalization. Such reactivity allows chemists to attach diverse biomolecules or pharmacophores, thereby tailoring the compound's biological activity to specific targets. This flexibility is crucial in drug design, where precise targeting of biological pathways is essential for efficacy and minimal side effects.

The imino-propyl chain (—CH₂CH₂N=) adds another layer of complexity to the molecule. The presence of an imine group (C=N) introduces both electronic and steric effects that can influence the compound's interactions with biological targets. Imine functionalities are often found in natural products and have been shown to exhibit significant biological activity. In [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone, this moiety may serve as a bridge between different parts of the molecule, influencing its overall conformation and reactivity.

The lambda6-sulfanone moiety is another critical feature of this compound. Sulfanones have been extensively studied for their ability to modulate various biological processes. For instance, they can interact with enzymes and receptors, altering their function in ways that may lead to therapeutic benefits. The specific positioning of the sulfanone group in [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone suggests that it may play a pivotal role in determining the molecule's biological activity.

Recent research has highlighted the importance of sulfanone derivatives in addressing various diseases. For example, studies have shown that certain sulfanones exhibit potent anti-inflammatory effects by inhibiting key inflammatory pathways. Additionally, some sulfanones have demonstrated antitumor properties by interfering with cancer cell proliferation and survival mechanisms. The unique structure of [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone positions it as a promising candidate for further investigation in these areas.

The compound's potential as a tool in chemical biology is further enhanced by its ability to undergo various chemical transformations. The chloromethyl group, for instance, can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This reactivity allows researchers to modify the molecule's properties systematically, enabling the exploration of its biological activity across different contexts.

In addition to its synthetic utility, [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone may serve as a valuable intermediate in the synthesis of more complex molecules. By incorporating this compound into larger frameworks, chemists can exploit its structural features to develop novel drugs with enhanced potency and selectivity. Such approaches are particularly relevant in modern drug discovery, where targeted therapies are increasingly preferred over broad-spectrum treatments.

The study of [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone also aligns with broader trends in chemical biology aimed at understanding the molecular basis of disease and developing innovative therapeutic strategies. By leveraging advanced computational methods and experimental techniques, researchers can gain deeper insights into how this compound interacts with biological systems. These insights may pave the way for new treatments targeting various diseases with high precision.

As research continues to uncover new applications for sulfanone derivatives, compounds like [3-(Chloromethyl)phenyl](imino)propyl-lambda6-sulfanone are likely to play an increasingly important role in both academic research and industrial drug development. Their unique structural features offer a rich foundation for innovation, making them indispensable tools for chemists and biologists alike.